Cas no 1092280-03-9 (1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine)

• Product Name: 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine
• CAS No: 1092280-03-9
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 4570907
• Update Time: 2025-07-08

1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-1-Cyclohexyl-2-fluoro-N-1-methyl-1,4-benzenediamine
• N1-CYCLOHEXYL-2-FLUORO-N1-METHYLBENZENE-1,4-DIAMINE
• 1-N-Cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine
• 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine

• Inchi： 1S/C13H19FN2/c1-16(11-5-3-2-4-6-11)13-8-7-10(15)9-12(13)14/h7-9,11H,2-6,15H2,1H3
• InChI Key： KCTXGEQZCXCRND-UHFFFAOYSA-N
• SMILES： C1(N(C2CCCCC2)C)=CC=C(N)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine

Introduction to 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine (CAS No. 1092280-03-9)

1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine, identified by the CAS number 1092280-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a benzene ring substituted with fluorine and amino groups, further functionalized with cyclohexyl and methyl groups. The presence of these substituents imparts distinct chemical properties that make this molecule a promising candidate for various applications in drug discovery and development.

The structural motif of 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine is particularly intriguing from a chemical perspective. The benzene ring, a fundamental aromatic structure in organic chemistry, serves as the core scaffold. The introduction of a fluorine atom at the 2-position enhances the electron-withdrawing effect, influencing the electronic properties of the aromatic system. This modification can significantly alter the reactivity and binding affinity of the molecule towards biological targets. Additionally, the presence of two amino groups at the 1 and 4 positions provides multiple sites for further chemical modification, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

The cyclohexyl and methyl groups attached to the benzene ring contribute to steric hindrance and influence the overall solubility and metabolic stability of the compound. These structural elements are often strategically incorporated to improve pharmacokinetic profiles, enhance binding interactions with biological receptors, and modulate drug-like properties such as lipophilicity and solubility. In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to improve metabolic stability, binding affinity, and overall efficacy in drug candidates.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in molecules like 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine can impact their biological activity. Studies have shown that fluorine atoms can enhance binding interactions by participating in hydrophobic interactions and π-stacking effects with biological targets. Furthermore, the electron-withdrawing nature of fluorine can modulate the electronic distribution within the molecule, influencing its reactivity and interaction with enzymes or receptors.

The diamine functionality in 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine presents unique opportunities for further derivatization. Diamines are versatile building blocks in medicinal chemistry, often used to construct more complex scaffolds or to introduce specific pharmacophoric elements. The presence of both primary and secondary amine groups allows for diverse chemical transformations, including condensation reactions, coupling reactions with carboxylic acids or aldehydes, and modifications involving reductive amination or diazotization.

In the context of drug discovery, 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its structural features make it suitable for targeting various biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have suggested that fluorinated aromatic diamines may exhibit inhibitory activity against certain kinases or enzymes implicated in disease progression. The cyclohexyl group can also serve as a handle for further derivatization to optimize solubility and bioavailability.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds like 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine in developing next-generation drugs. The combination of fluorination and diamine functionalities offers a rich chemical space for exploration, enabling the discovery of molecules with improved pharmacological profiles. Researchers are leveraging high-throughput screening (HTS) technologies and structure-based drug design approaches to identify derivatives of this compound that exhibit enhanced potency and selectivity.

One notable area where 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By targeting specific kinases with high selectivity, it is possible to modulate these pathways and achieve therapeutic effects. The unique structural features of this compound make it an attractive scaffold for designing kinase inhibitors with improved binding affinity and reduced off-target effects.

Another emerging application of 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine is in the field of immunomodulation. Recent research has highlighted the potential of fluorinated aromatic compounds as immunomodulatory agents due to their ability to interact with immune cells and modulate immune responses. Derivatives of this compound have been investigated for their potential role in treating autoimmune diseases or enhancing anti-tumor immune responses. The combination of structural elements known to interact with immune receptors makes this molecule a compelling candidate for further exploration.

The synthesis of 1-N-cyclohexyl-2-fluoro-1-N-methylbenzene-1,4-diamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation reactions at specific positions on the benzene ring followed by nucleophilic substitution or coupling reactions to introduce the amino groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve selective functionalization while maintaining regioselectivity.

In conclusion, 1-N-cyclohexyl - 2 - fluoro - 1 - N - methylbenzene - 1 , 4 - diam ine (CAS No . 1092280 - 03 - 9 ) is a structurally complex organic compound with significant potential applications in pharmaceutical chemistry . Its unique combination of fluorination , diamine functionalities , and steric bulk makes it an attractive scaffold for designing novel therapeutic agents . Recent advances in synthetic methodologies , computational modeling , and high-throughput screening technologies continue to drive innovation in this field , opening new avenues for drug discovery . As research progresses , it is likely that derivatives of this compound will play an increasingly important role in addressing unmet medical needs across various therapeutic areas . p >